Cas no 1797536-88-9 (1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1797536-88-9
• MF: C₁₉H₁₆N₄O₃S₂
• MW: 412.485341072083
• CID: 5405402
• Update Time: 2025-10-29

1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• [3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C19H16N4O3S2/c24-19(14-9-15(26-22-14)16-4-2-7-28-16)23-6-1-3-12(10-23)17-20-21-18(25-17)13-5-8-27-11-13/h2,4-5,7-9,11-12H,1,3,6,10H2
• InChI Key： HLRHQHOBKIIQGQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C(C3C=CSC=3)O2)C1)(C1C=C(C2SC=CC=2)ON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

Professional Introduction to Compound with CAS No. 1797536-88-9 and Product Name: 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

Compound with the CAS number 1797536-88-9 and the product name 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this molecule incorporates multiple functional groups, including thiophene rings, oxazole, and oxadiazole moieties, which contribute to its unique chemical and biological characteristics.

The presence of thiophenyl substituents at the 5-position of both the oxazole and oxadiazole rings is particularly noteworthy. Thiophenes are well-known for their role in various pharmaceuticals due to their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. In this compound, the thiophen-2-yl and thiophen-3-yl groups provide a scaffold that can engage with enzymes and receptors in a targeted fashion. This design principle is increasingly employed in the development of drugs aimed at modulating neurological and inflammatory pathways.

The core structure of the compound features a piperidine ring, which is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to enhance oral bioavailability and metabolic stability, making them favorable candidates for drug development. In this particular compound, the piperidine ring is connected to both the oxazole and oxadiazole moieties through carbonyl linkages at the 3-position of the oxazole ring. This configuration creates a rigid framework that can optimize interactions with biological targets while maintaining structural integrity.

Recent research has highlighted the potential of this class of compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that derivatives of piperidine coupled with heterocyclic systems can exhibit significant activity against enzymes involved in pain signaling and inflammation. The specific arrangement of functional groups in 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine suggests that it may possess similar properties.

The oxazole ring in this compound is particularly interesting from a pharmacological perspective. Oxazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of an oxazole moiety into a piperidine framework can enhance binding interactions with biological targets by providing additional hydrogen bonding opportunities and steric complementarity. Furthermore, the presence of another heterocyclic ring—specifically the 1,3,4-Oxadiazol—further enriches the compound's pharmacological potential.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. The dual connection between the piperidine ring and two distinct heterocyclic systems allows for simultaneous modulation of different target proteins or enzymes. This multitarget approach is increasingly recognized as a promising strategy in drug development because it can lead to more comprehensive therapeutic effects with fewer side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one with greater accuracy than ever before. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-3-[5-(thiophen-3-yll)-1,3,4-Oxadiazol]piperidine interacts with its intended biological targets. These computational studies have suggested that this compound may exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways.

In addition to its potential as a standalone therapeutic agent, this compound may also serve as a valuable scaffold for further drug development. Medicinal chemists often use structurally complex molecules as starting points for designing new analogs with improved pharmacokinetic properties or enhanced target specificity. The presence of multiple functional groups makes 1-[5-(thiophen - 2 - yl) - 1 , 2 - oxazole - 3 - carbonyl] - 3 [ 5 ( thiophen - 3 - yl) - 1 , 3 , 4 - oxadiazol - 2 - yl] piperidine an attractive candidate for such endeavors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of carbon-carbon bonds between the piperidine ring and the heterocyclic moieties through carbonyl condensation reactions. Additionally, protecting group strategies must be employed to prevent unwanted side reactions during synthesis.

From a regulatory perspective, compounds like this one must undergo rigorous testing before they can be considered for clinical use. Preclinical studies are essential to evaluate their safety profiles and pharmacological activities under controlled conditions before human trials can begin. These studies often involve both in vitro assays (e.g., cell-based assays) and in vivo models (e.g., animal studies) to assess efficacy and toxicity comprehensively.

The growing interest in multitarget drugs has spurred innovation across academia and industry alike. Companies specializing in medicinal chemistry are increasingly investing in research programs aimed at developing novel heterocyclic derivatives like 1-[5-(thiophen - 2 - yl) - 1 , 2 - oxazole - 3 - carbonyl] - 3 [ 5 ( thiophen - 3 - yl) - 1 , 3 , 4 - oxadiazol] piperidine, recognizing their potential as next-generation therapeutics.

In conclusion,1797536–88–9 represents an exciting development in medicinal chemistry due to its complex structure and multifaceted pharmacological potential. The combination of thiophene rings,oxazole,and oxadiazolemoieties within a piperidine framework creates a molecule that may have significant therapeutic applications across multiple disease areas including inflammation,pain,and potentially neurological disorders.Further researchis warrantedto fully elucidateitsbiologicalactivitiesandmechanismsofaction.Ascomputationaltechniquesandsyntheticmethodscontinue toimprove,thefutureholdsgreatpromiseforcompoundslikethisoneinaddressingsomeofthemostpressinghealthchallengesofourtime.